Cas no 3558-61-0 (Methyl 2-methoxy-2-phenylacetate)
3558-61-0 structure
Product Name:Methyl 2-methoxy-2-phenylacetate
CAS No:3558-61-0
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00040999
CID:315913
PubChem ID:344720
Update Time:2025-04-19
Methyl 2-methoxy-2-phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxy-2-phenylacetate
- Benzeneacetic acid, a-methoxy-, methyl ester
- methoxy-phenyl-acetic acid methyl ester
- Methoxy-phenyl-essigsaeure-methylester
- methyl 2-methoxy-2-phenyl-ethanoate
- Methyl methoxy(phenyl)acetate
- Methyl O-methylmandelate
- 3558-61-0
- OSM-S-337
- CHEBI:167327
- AKOS000446946
- Methyl .alpha.-methoxyphenylacetate
- Acetic acid, methoxyphenyl-, methyl ester
- Methoxy-phenyl-acetic acid methyl e
- DTXSID10322669
- SCHEMBL3255039
- methyl 2-phenyl-2-methoxyacetate
- SMHXGVJSDWUGKC-UHFFFAOYSA-N
- FT-0749734
- FT-0772300
- EN300-205740
- NSC401792
- NSC-401792
- AKOS017417047
- SB46826
-
- MDL： MFCD00040999
- Inchi： 1S/C10H12O3/c1-12-9(10(11)13-2)8-6-4-3-5-7-8/h3-7,9H,1-2H3
- InChI Key： SMHXGVJSDWUGKC-UHFFFAOYSA-N
- SMILES： O(C)C(C(=O)OC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 258°Cat760mmHg
- Flash Point: 88.3°C
- Refractive Index: 1.498
- PSA: 35.53000
- LogP: 1.54710
Methyl 2-methoxy-2-phenylacetate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 2-methoxy-2-phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121596-1g |
Methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 1g |
$400.00 | 2023-09-02 | |
| TRC | M356778-10mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356778-50mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M356778-100mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Enamine | EN300-205740-0.05g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.1g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.25g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.5g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-205740-1.0g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-205740-2.5g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 2.5g |
$1034.0 | 2023-09-16 |
Methyl 2-methoxy-2-phenylacetate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3558-61-0 (Methyl 2-methoxy-2-phenylacetate) Related Products
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- 51019-43-3((-)-O-Acetyl-D-mandelic acid)
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- 97415-09-3(D-(-)-Mandelic Acid Benzyl Ester)
- 62173-99-3(L-(+)-Mandelic Acid Benzyl Ester)
- 20698-91-3(Methyl (R)-(-)-Mandelate)
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